Cas no 317319-09-8 ((4-acetoxy-2-methylphenoxy)acetic acid methyl ester)

• Product name: (4-acetoxy-2-methylphenoxy)acetic acid methyl ester
• CAS No: 317319-09-8
• MF: C₁₂H₁₄O₅
• MW: 238.23700
• CID: 2948400
• PubChem ID: 23549549

(4-acetoxy-2-methylphenoxy)acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (4-acetoxy-2-methylphenoxy)acetic acid methyl ester
• methyl (4-hydroxy-2-methylphenoxy)acetate;(4-acetoxy-2-methyl-phenoxy)acetic acid methyl ester;(4-acetoxy-2-methyl-phenoxy)-acetic acid methyl ester;methyl (4-acetoxy-2-methyl-phenoxy)-acetate;
• Methyl 2-(4-acetoxy-2-methylphenoxy)acetate
• (4-acetoxy-2-methyl-phenoxy)acetic acid methyl ester
• SCHEMBL1244071
• IIVVUTQESJIPBR-UHFFFAOYSA-N
• 317319-09-8
• Methyl (4-acetoxy-2-methyl-phenoxy)-acetate

• Inchi： InChI=1S/C12H14O5/c1-8-6-10(17-9(2)13)4-5-11(8)16-7-12(14)15-3/h4-6H,7H2,1-3H3
• InChI Key： IIVVUTQESJIPBR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 238.08400
• Monoisotopic Mass: 238.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83000
• LogP: 1.47210